Trimethylolpropane tribenzoate
Trimethylolpropane tribenzoate
Brand Name:
Vulcanchem
CAS No.:
54547-34-1
VCID:
VC0167215
InChI:
InChI=1S/3C7H6O2.C6H14O3/c3*8-7(9)6-4-2-1-3-5-6;1-2-6(3-7,4-8)5-9/h3*1-5H,(H,8,9);7-9H,2-5H2,1H3
SMILES:
CCC(CO)(CO)CO.C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)O
Molecular Formula:
C27H26O6
Molecular Weight:
500.5 g/mol
Trimethylolpropane tribenzoate
CAS No.: 54547-34-1
Reference Standards
VCID: VC0167215
Molecular Formula: C27H26O6
Molecular Weight: 500.5 g/mol
| CAS No. | 54547-34-1 |
|---|---|
| Product Name | Trimethylolpropane tribenzoate |
| Molecular Formula | C27H26O6 |
| Molecular Weight | 500.5 g/mol |
| IUPAC Name | benzoic acid;2-ethyl-2-(hydroxymethyl)propane-1,3-diol |
| Standard InChI | InChI=1S/3C7H6O2.C6H14O3/c3*8-7(9)6-4-2-1-3-5-6;1-2-6(3-7,4-8)5-9/h3*1-5H,(H,8,9);7-9H,2-5H2,1H3 |
| Standard InChIKey | OWVAEQAOZDETGQ-UHFFFAOYSA-N |
| SMILES | CCC(CO)(CO)CO.C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)O |
| Canonical SMILES | CCC(CO)(CO)CO.C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)O |
| PubChem Compound | 23131988 |
| Last Modified | Nov 11 2021 |
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